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Compound of Interest

Compound Name: 3-Isopropoxyaniline

Cat. No.: B150228

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 3-
Isopropoxyaniline (CAS No. 41406-00-2). The information is compiled and synthesized from
Safety Data Sheets (SDS) from various suppliers, regulatory information, and established
testing guidelines to ensure its relevance and utility for laboratory professionals. This document
Is intended to supplement, not replace, institutional safety protocols and the product-specific
Safety Data Sheet provided by the supplier.

Chemical Identification and Physical Properties

3-Isopropoxyaniline, also known as m-isopropoxyaniline or 3-(propan-2-yloxy)aniline, is an
aromatic amine used as a reactant in chemical synthesis.[1][2] For instance, it is used in the
preparation of[3][4][5]triazolo[4,5-d]pyrimidinones, which act as inhibitors of Chikungunya virus
replication.[1] The physical and chemical properties of 3-lIsopropoxyaniline are summarized in
the table below.
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Property Value Source(s)
Molecular Formula CoH13NO [6]
Molecular Weight 151.21 g/mol [61[7]

CAS Number 41406-00-2 [6]
Appearance C.olf)rle'zss to pale yellow 8]

oil/liquid

Boiling Point 229-230 °C [1][6]
Density 1.025 g/mL at 25 °C [1][6]

Flash Point >110 °C (>230 °F) - closed cup  [6]
Refractive Index n20/D 1.5500 [6][9]

Slightly soluble in chloroform
Solubility and methanol. Insoluble in [8]

water.

Hazard Identification and Classification

3-Isopropoxyaniline is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are related to skin, eye, and respiratory irritation.

Hazard Class GHS Category Hazard Statement Source(s)
Skin H315: Causes skin

: - Category 2 N [61[9][10]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

o Category 2 / 2A o [6][10]

Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause
Toxicity (Single Category 3 ) S [6][10]
respiratory irritation
Exposure)
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Signal Word: Warning[6]
Hazard Pictograms:

walt text

Toxicology Profile

Detailed quantitative toxicological data for 3-lsopropoxyaniline is largely unavailable in the
public domain. Safety Data Sheets consistently report "no data available" for endpoints such as
acute oral, dermal, and inhalation toxicity (LD50/LC50), carcinogenicity, germ cell mutagenicity,
and reproductive toxicity.

As an aromatic amine, its toxicological properties may warrant caution. Aniline, the parent
compound, is known to be toxic if swallowed, inhaled, or in contact with skin, and is suspected
of causing genetic defects and cancer. However, direct extrapolation of toxicity from aniline to
3-isopropoxyaniline is not scientifically valid without specific experimental data.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling 3-Isopropoxyaniline.
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Precautionary Measure

Protocol Source(s)

Engineering Controls

Work in a well-ventilated area.
Use a chemical fume hood to

minimize inhalation of vapors.

Personal Protective Equipment
(PPE)

- Eye/Face Protection: Wear
safety glasses with side- [4]

shields or a face shield.

- Skin Protection: Wear
protective gloves (e.g., nitrile

rubber) and a lab coat.

[4]

- Respiratory Protection: If
ventilation is inadequate, use a
respirator with an appropriate
filter (e.g., type ABEK
(EN14387)).

[6]

Hygiene Practices

Wash hands thoroughly after
handling.[4] Do not eat, drink,

or smoke in the laboratory.

Avoid contact with skin and
eyes.[4] Avoid breathing mist

Handling
or vapor. Keep away from
sources of ignition.
Keep the container tightly
closed in a dry, cool, and well-
ventilated place.[5] Store
Storage

. [5][11]
under an inert atmosphere as

the substance may be air and

light sensitive.

First Aid and Emergency Procedures

In case of exposure, immediate action is crucial.
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Exposure Route First Aid Measures Source(s)

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ (5]
oxygen. Seek medical

attention if you feel unwell.

Immediately wash off with

soap and plenty of water.[4]
Skin Contact Remove contaminated

clothing. If skin irritation

occurs, get medical advice.[5]

Rinse cautiously with water for
several minutes.[5] Remove
contact lenses, if present and
Eye Contact easy to do. Continue rinsing. If
eye irritation persists, seek

immediate medical attention.

[5]

Do NOT induce vomiting.
Never give anything by mouth
_ to an unconscious person.
Ingestion _ _ [4][5]
Rinse mouth with water and
seek immediate medical

attention.

Use water spray, alcohol-
resistant foam, dry chemical,
] or carbon dioxide as
Fire o . [4]
extinguishing media.[4]
Firefighters should wear self-

contained breathing apparatus.

Accidental Release Ensure adequate ventilation
and wear appropriate PPE.
Absorb the spill with inert
material (e.g., sand,

vermiculite) and collect it in a
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suitable container for disposal.
[5] Prevent the product from

entering drains.[4]

Experimental Protocols for Hazard Assessment

While specific experimental data for 3-lIsopropoxyaniline is lacking, its identified hazards of
skin and eye irritation can be assessed using validated in vitro methods, which are crucial for
reducing reliance on animal testing. The following are summaries of the OECD Test Guidelines
for these endpoints.

OECD Test Guideline 439: In Vitro Skin Irritation:
Reconstructed Human Epidermis (RhE) Test Method

This test method is designed to predict the skin irritation potential of chemicals.[3][5]

e Principle: The test chemical is applied topically to a three-dimensional Reconstructed Human
Epidermis (RhE) model.[3] This model mimics the upper layers of human skin.[3] Chemical-
induced irritation is measured by the relative cell viability of the tissue after exposure.[5]

o Methodology:

o Triplicate RhE tissue models are treated with the test substance (e.g., 25mg for solids,
30ul for liquids).[8] A negative control (e.g., ultrapure water) and a positive control (e.g.,
5% SDS) are run in parallel.[8]

o The tissues are incubated with the test chemical for a defined period (e.g., 60 minutes).[8]

o After exposure, the chemical is washed off, and the tissues are transferred to fresh
medium for a recovery period (e.g., 42 hours).[8]

o Cell viability is determined using a quantitative assay, typically the MTT assay.[5] In this
assay, the mitochondrial dehydrogenase in viable cells converts the yellow MTT
tetrazolium salt into a blue formazan product, which is then extracted and measured
spectrophotometrically.[5][12]
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e Interpretation: A chemical is classified as a skin irritant (UN GHS Category 2) if the mean
tissue viability is reduced to < 50% of the negative control.[5][13] If viability is > 50%, it is
considered a non-irritant.[8]

OECD Test Guideline 492: Reconstructed Human
Cornea-like Epithelium (RhCE) Test Method for Eye
Irritation

This guideline is used to identify chemicals that do not require classification for eye irritation or

serious eye damage.[4][14]

e Principle: The test chemical is applied to the surface of a Reconstructed Human Cornea-like
Epithelium (RhCE) model.[15] The potential for eye irritation is predicted by the cytotoxic
effect on the corneal cells, measured by a reduction in tissue viability.[11][16]

e Methodology:

o Triplicate RhCE models are dosed with the test substance (e.g., 50mg for solids, 50ul for
liquids).[15] Appropriate negative and positive controls are included.[15]

o The tissues are incubated for a set duration (e.g., 30 minutes for liquids, 6 hours for
solids).[15]

o Following exposure and a washing step, tissue viability is assessed using the MTT assay,
similar to the skin irritation test.[15]

« Interpretation: If the mean tissue viability is > 60% relative to the negative control, the
chemical is identified as not requiring classification for eye irritation (UN GHS No Category).
[15] If viability is < 60%, a definitive conclusion of irritant or non-irritant cannot be made
without further testing.[15]

Workflow and Logical Diagrams
Safe Handling Workflow for 3-Isopropoxyaniline

The following diagram illustrates the logical workflow for handling 3-Isopropoxyaniline in a
research setting, from initial assessment to final disposal.
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Safe Handling Workflow for 3-Isopropoxyaniline

/

1. Preparation & Assessment

[Review SDS & Institutional SOPs]

Conduct Risk Assessment
(Identify Hazards: Skin/Eye/Resp Irritant)

:

Select Appropriate PPE
(Gloves, Goggles, Lab Coat, Fume Hood)

.

\

J

2. Experiment Execution
Work in Designated Area
(Chemical Fume Hood)

,

Handle with Care
(Avoid Contact & Inhalation)

,

[Keep Container Tightly Closed When Not in U

>

.

J

4 3. Post-Ex

[Decontaminate Work Area & Glassware]

periment & Emergency

Emergency Procedures

\

(Spill Kit, First Aid, Eyewash/Shower Access)]

I
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1 In case of spill
|

4. Storagev& Disposal

\ 4
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(Hazardous Chemical Waste)
4 )

Store in Cool, Dry, Ventilated Area
(Inert Atmosphere)

l

Dispose of Waste via
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.

J
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Caption: Workflow for the safe handling of 3-

Isopropoxyaniline.
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This guide serves as a foundational resource for the safe handling and use of 3-
Isopropoxyaniline in a laboratory setting. Researchers must always consult the most current
Safety Data Sheet provided by their supplier and adhere to all institutional and regulatory
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Isopropoxyaniline: A Technical Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150228#3-isopropoxyaniline-safety-data-sheet-sds-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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